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Compound of Interest

Compound Name:
4-Bromo-1-ethoxy-2-

fluorobenzene

Cat. No.: B050460 Get Quote

An In-depth Technical Guide to 4-Bromo-1-ethoxy-2-fluorobenzene

This document provides a comprehensive overview of the molecular structure, and physico-

chemical properties of 4-Bromo-1-ethoxy-2-fluorobenzene, tailored for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Molecular Structure and Properties
4-Bromo-1-ethoxy-2-fluorobenzene is a halogenated aromatic ether. Its structure consists of

a benzene ring substituted with a bromine atom, an ethoxy group (-OCH2CH3), and a fluorine

atom. The molecular formula for this compound is C8H8BrFO.[1][2]

Quantitative Physicochemical Data
The key physicochemical properties of 4-Bromo-1-ethoxy-2-fluorobenzene are summarized

in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C8H8BrFO [1][2]

Molecular Weight 219.06 g/mol [1][2]

CAS Number 115467-08-8 [1][3]

Appearance Powder or liquid [1]

Density 1.457 ± 0.06 g/cm³ (Predicted) [1][2]

Boiling Point 233.4 ± 20.0 °C (Predicted) [1][2]

Flash Point 114.0 ± 6.0 °C [1]

Refractive Index 1.514 [1]

Molecular Structure Visualization
The two-dimensional chemical structure of 4-Bromo-1-ethoxy-2-fluorobenzene is depicted in

the diagram below. This visualization clarifies the substitution pattern on the benzene ring,

showing the relative positions of the bromo, ethoxy, and fluoro groups.
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Caption: 2D structure of 4-Bromo-1-ethoxy-2-fluorobenzene.

Experimental Protocols and Applications
Detailed, step-by-step experimental protocols for the synthesis of 4-Bromo-1-ethoxy-2-
fluorobenzene are not extensively documented in publicly available literature. However, it is

generally synthesized through standard organic chemistry reactions. This compound serves as

a valuable intermediate in the synthesis of more complex molecules, particularly in the

pharmaceutical and agrochemical industries.[1] Its utility lies in the potential for further chemical

modifications at the bromine and fluorine positions, as well as modifications of the ethoxy

group.

Given its nature as a synthetic intermediate, 4-Bromo-1-ethoxy-2-fluorobenzene is not

typically involved in biological signaling pathways itself. Instead, it is a building block used to
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construct larger, biologically active molecules. The logical workflow for its use in research and

development is outlined below.
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Caption: General workflow for the application of 4-Bromo-1-ethoxy-2-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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